![molecular formula C8H8BrNO3S B2962464 4-(2-Bromoacetyl)benzene-1-sulfonamide CAS No. 944-33-2](/img/structure/B2962464.png)
4-(2-Bromoacetyl)benzene-1-sulfonamide
Overview
Description
4-(2-Bromoacetyl)benzene-1-sulfonamide is a chemical compound with the CAS Number: 944-33-2 . It has a molecular weight of 278.13 and its IUPAC name is 4-(bromoacetyl)benzenesulfonamide .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H8BrNO3S . The InChI code for this compound is 1S/C8H8BrNO3S/c9-5-8(11)6-1-3-7(4-2-6)14(10,12)13/h1-4H,5H2,(H2,10,12,13) .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Catalysis and Synthesis Applications
One of the primary applications of 4-(2-Bromoacetyl)benzene-1-sulfonamide derivatives is in catalysis and organic synthesis. For instance, a novel N-bromo sulfonamide reagent was synthesized and characterized, showing high efficiency as a catalyst for the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s via a one-pot pseudo five-component condensation reaction. This methodology offers advantages such as the use of non-toxic materials, high yields, short reaction times, and clean workup (Khazaei et al., 2014).
Antimicrobial and Cytotoxicity Investigations
Another significant application of this compound derivatives is in antimicrobial and cytotoxicity investigations. Sulfonamide derivatives have been synthesized and evaluated for in vitro antimicrobial activities and cytotoxicity, showing improvements in antimicrobial activities with modifications in ring size and heteroatoms. These studies focus on targeting enzymes implicated in cancerous tumors, indicating the anti-cancer properties of the synthesized derivatives (Durgun et al., 2017).
Biological Evaluation and Inhibition Studies
Further applications include biological evaluation and inhibition studies of sulfonamide-derived compounds and their transition metal complexes. These compounds exhibit moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against fungal strains. Such investigations underscore the potential of sulfonamide derivatives in developing new therapeutic agents with antimicrobial properties (Chohan & Shad, 2011).
Pharmacological Evaluation
Sulfonamide derivatives of thiazolidin-4-ones have also been studied for their anticonvulsant activity against seizure models, highlighting their pharmacological significance. The majority of the compounds exhibited significant activity, suggesting their potential as leads for further investigations in anticonvulsant drug development (Siddiqui et al., 2010).
Safety and Hazards
The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
The primary targets of 4-(2-Bromoacetyl)benzene-1-sulfonamide are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
It is known that sulfonamides, a class of compounds to which this molecule belongs, often act as inhibitors of enzymes, disrupting the normal function of the target .
Properties
IUPAC Name |
4-(2-bromoacetyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3S/c9-5-8(11)6-1-3-7(4-2-6)14(10,12)13/h1-4H,5H2,(H2,10,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYXRPWCLRVINRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CBr)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944-33-2 | |
Record name | 4-(2-bromoacetyl)benzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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